Cas no 592477-52-6 (N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 592477-52-6
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5477356
• Update Time: 2025-10-22

N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-N'-(3-methoxybenzyl)ethanediamide
• N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide

• Inchi： 1S/C18H20N2O3/c1-12-7-13(2)9-15(8-12)20-18(22)17(21)19-11-14-5-4-6-16(10-14)23-3/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key： ZXJFWSKYLUZCGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C(NCC1=CC=CC(OC)=C1)=O

Additional information on N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide

Introduction to N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 592477-52-6)

N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 592477-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the diamide class and is characterized by its unique structural features, which include a central methylene bridge and two distinct aromatic substituents. The compound's molecular formula is C16H21NO3, and it has a molecular weight of 279.34 g/mol.

The synthesis of N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide typically involves a multi-step process that includes the formation of the diamine intermediate and subsequent coupling with the appropriate acid chloride or anhydride. The resulting product exhibits a high degree of purity and stability, making it suitable for various applications in both academic and industrial settings.

Recent studies have highlighted the potential therapeutic applications of N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide. One notable area of research is its use as a lead compound in the development of new anti-inflammatory agents. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide could be a valuable candidate for further drug development in the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an analgesic agent. Preclinical studies have demonstrated that N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide possesses significant analgesic properties, particularly in models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, which could provide a novel approach to pain management.

In addition to its therapeutic potential, N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide has also been investigated for its role in chemical biology. Researchers have utilized this compound as a tool to probe specific biological processes and pathways. For example, it has been used to study the regulation of gene expression in response to various stimuli, providing insights into the molecular mechanisms underlying cellular responses.

The physical and chemical properties of N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide are well-characterized. It is a white crystalline solid with a melting point ranging from 108°C to 110°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The safety profile of N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety evaluations are necessary before it can be considered for clinical trials.

In conclusion, N-(3,5-dimethylphenyl)-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 592477-52-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.